Cas no 140899-01-0 (Pentanoic acid, 5-amino-4-oxo-, decyl ester)

• Product name: Pentanoic acid, 5-amino-4-oxo-, decyl ester
• CAS No: 140899-01-0
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 1308446
• PubChem ID: 71343411

Pentanoic acid, 5-amino-4-oxo-, decyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-amino-4-oxo-, decyl ester
• decyl 5-amino-4-oxopentanoate
• 140899-01-0
• DTXSID50770009

• Inchi： InChI=1S/C15H29NO3/c1-2-3-4-5-6-7-8-9-12-19-15(18)11-10-14(17)13-16/h2-13,16H2,1H3
• InChI Key： XDNQHJUZYQCKGH-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCOC(=O)CCC(=O)CN

Computed Properties

• Exact Mass: 271.21487
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 69.39